Cas no 569-41-5 (1,8-Dimethylnaphthalene)
1,8-Dimethylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula C₁₂H₁₂. It is a derivative of naphthalene featuring two methyl groups at the 1 and 8 positions. This compound is primarily utilized as an intermediate in organic synthesis and as a precursor for specialty chemicals. Its rigid structure and aromatic properties make it valuable in the development of dyes, pharmaceuticals, and advanced materials. 1,8-Dimethylnaphthalene exhibits high thermal stability and is often employed in research applications requiring controlled aromatic frameworks. The compound is typically supplied as a high-purity solid, ensuring consistency in synthetic processes. Proper handling is advised due to its potential flammability and irritant properties.
1,8-Dimethylnaphthalene structure
Product name:1,8-Dimethylnaphthalene
1,8-Dimethylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Dimethylnaphthalene
- 1,8-Dimethylnaphthalene Solution
- Naphthalene,1,8-dimethyl-
- 1,8-Dimethylnaphthalene1000µg
- AKOS015842633
- NS00033609
- UNII-22P9FW1L76
- 569-41-5
- Naphthalene, 1,8-dimethyl-
- EINECS 209-314-4
- FT-0632408
- InChI=1/C12H12/c1-9-5-3-7-11-8-4-6-10(2)12(9)11/h3-8H,1-2H
- 1,8-dimethyl naphthalene
- A831247
- DTXSID6060347
- 1,8-Dimethylnaphthalene, 95%
- Q27121288
- 22P9FW1L76
- CS-0317619
- 1,8-DMN
- FD-0040
- CHEBI:48610
- 1,8-Dimethylnaphthalene, analytical standard
- 1,8-Dimethyl-naphthalene
- DTXCID8042137
- G77259
- DB-052989
-
- MDL： MFCD00004040
- Inchi： InChI=1S/C12H12/c1-9-5-3-7-11-8-4-6-10(2)12(9)11/h3-8H,1-2H3
- InChI Key： XAABPYINPXYOLM-UHFFFAOYSA-N
- SMILES： CC1=C2C(=CC=CC2=CC=C1)C
Computed Properties
- Exact Mass: 156.09400
- Monoisotopic Mass: 156.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Beige or grayish white crystalline powder
- Density: 1.0030
- Melting Point: 59-61 °C (lit.)
- Boiling Point: 270 °C(lit.)
- Flash Point: 115.3±9.7 °C
- Refractive Index: 1.5956 (estimate)
- PSA: 0.00000
- LogP: 3.45660
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
- Solubility: Not determined
1,8-Dimethylnaphthalene Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S22; S24/25
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Risk Phrases：R22
1,8-Dimethylnaphthalene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,8-Dimethylnaphthalene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 282537-1G |
1,8-Dimethylnaphthalene |
569-41-5 | 95% | 1G |
￥1545.86 | 2022-02-24 | |
| 1PlusChem | 1P00EVIO-250mg |
1,8-Dimethylnaphthalene |
569-41-5 | 95% | 250mg |
$147.00 | 2023-12-16 | |
| Aaron | AR00EVR0-5g |
1,8-Dimethylnaphthalene |
569-41-5 | 95% | 5g |
$568.00 | 2025-01-24 | |
| A2B Chem LLC | AG93232-5mg |
1,8-Dimethylnaphthalene |
569-41-5 | >95% | 5mg |
$215.00 | 2023-12-30 | |
| A2B Chem LLC | AG93232-500mg |
1,8-Dimethylnaphthalene |
569-41-5 | >95% | 500mg |
$229.00 | 2023-12-30 | |
| A2B Chem LLC | AG93232-1mg |
1,8-Dimethylnaphthalene |
569-41-5 | >95% | 1mg |
$202.00 | 2023-12-30 | |
| TRC | D476453-50mg |
1,8-Dimethylnaphthalene |
569-41-5 | 50mg |
$ 65.00 | 2022-06-05 | ||
| Chemenu | CM140874-5g |
1,8-Dimethylnaphthalene |
569-41-5 | 95% | 5g |
$333 | 2021-08-05 | |
| Alichem | A219002444-250mg |
1,8-Dimethylnaphthalene |
569-41-5 | 98% | 250mg |
$707.20 | 2023-09-01 | |
| TRC | D476453-10mg |
1,8-Dimethylnaphthalene |
569-41-5 | 10mg |
$ 50.00 | 2022-06-05 |
1,8-Dimethylnaphthalene Related Literature
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Chick C. Wilson,Harriott Nowell New J. Chem. 2000 24 1063
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Irina Minenkova,Arseniy A. Otlyotov,Luigi Cavallo,Yury Minenkov Phys. Chem. Chem. Phys. 2022 24 3163
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3. Electrophilic aromatic substitution. Part 35. Deviations from additivity of methyl substituent effects in detritiation of dimethylnaphthalenes: the effect of electron supply on bond fixationAdrian P. Neary,Roger Taylor J. Chem. Soc. Perkin Trans. 2 1983 1233
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Bowen Yu,Wenna Zhang,Yingxu Wei,Xinqiang Wu,Tantan Sun,Benhan Fan,Shutao Xu,Zhongmin Liu Chem. Commun. 2020 56 8063
-
M. B. Jameson,B. R. Penfold J. Chem. Soc. 1965 528
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:569-41-5)1,8-Dimethylnaphthalene
Purity:99%/99%
Quantity:1g/5g
Price ($):162.0/567.0